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Compound of Interest

Compound Name: Myricetin-13C3

Cat. No.: B12420949

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical compounds is a critical component of laboratory safety and operational integrity. This
guide provides essential, immediate safety and logistical information for the proper disposal of
Myricetin-13C3, a stable isotope-labeled flavonoid used in various research applications.

Myricetin-13C3 is the 13C-labeled version of Myricetin, a naturally occurring flavonoid.[1] While
Safety Data Sheets (SDS) for Myricetin indicate that it is not classified as a hazardous
substance under OSHA Hazard Communication Standard (29 CFR 1910.1200), proper
chemical handling and disposal protocols should always be followed.[2] The stable isotopes of
carbon (33C) are non-radioactive and do not present any radiological hazard. Therefore, the
disposal procedures for Myricetin-13C3 are analogous to those for the unlabeled Myricetin.

Summary of Key Safety and Disposal Information
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Parameter Information Source

Not a hazardous substance or Fisher Scientific, Sigma-Aldrich
mixture. SDS

Hazard Classification

] ) Wear appropriate protective
Personal Protective Equipment _ _ o
eyeglasses or chemical safety Fisher Scientific SDS[3]

(PPE)
goggles, gloves, and lab coat.
Incompatible Materials Strong oxidizing agents. Fisher Scientific SDS[2][3]
Dispose of in accordance with
local, state, and federal ) ]
] ] ) General Chemical Disposal
Disposal Method regulations. May be suitable

o ) ) Guidelines
for landfill disposal if not mixed

with hazardous materials.

_ _ Do not let product enter drains.  Cayman Chemical SDS,
Environmental Precautions . _ _
Slightly hazardous for water. Sigma-Aldrich SDS

Step-by-Step Disposal Protocol

This protocol outlines the recommended procedure for the disposal of Myricetin-13C3 in a
laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling the material, ensure you are wearing appropriate PPE, including safety
glasses or goggles, chemical-resistant gloves, and a lab coat.

Work in a well-ventilated area.

2. Decontamination of Empty Containers:

Triple rinse the empty container with a suitable solvent (e.g., ethanol or water).

Collect the rinsate for proper disposal. Do not pour the rinsate down the drain.
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e The decontaminated container can then be disposed of as regular laboratory glass or plastic
waste, in accordance with institutional guidelines.

3. Disposal of Unused or Waste Myricetin-13C3:

o For small quantities of solid Myricetin-13C3, carefully sweep up and shovel into a suitable,
labeled container for disposal.[2][3]

e Avoid generating dust.

e The waste should be disposed of through your institution's chemical waste program. While
Myricetin is not classified as hazardous, it is best practice to dispose of all chemicals through
the proper channels.

¢ Do not dispose of solid Myricetin-13C3 in the regular trash unless explicitly permitted by
your institution's environmental health and safety (EHS) office.

4. Disposal of Contaminated Materials:

e Any materials, such as weighing paper, gloves, or wipes, that have come into contact with
Myricetin-13C3 should be collected in a sealed bag or container and disposed of through
the chemical waste stream.

5. Regulatory Compliance:

e Always consult your institution's EHS guidelines and local regulations for chemical waste
disposal.

e Maintain accurate records of the disposed chemical, including the name, quantity, and date
of disposal.

Experimental Workflow for Disposal
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Myricetin-13C3 Disposal Workflow

Start: Unused Myricetin-13C3 or Contaminated Material

l

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

!

Consult Institutional EHS Guidelines

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Myricetin-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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